4-tert-butyl-N-(methoxymethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-tert-butyl-N-(methoxymethoxy)benzamide, also known as Boc-4-amino-3-methoxybenzoic acid, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs and pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-tert-butyl-N-(methoxymethoxy)benzamide3-methoxybenzoic acid is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body, such as cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB). This leads to a reduction in inflammation and cell proliferation, which may be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
4-tert-butyl-N-(methoxymethoxy)benzamide3-methoxybenzoic acid has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and prostaglandins, reduce oxidative stress, and modulate the immune system. It has also been shown to have a protective effect on neurons, which may be beneficial in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-tert-butyl-N-(methoxymethoxy)benzamide3-methoxybenzoic acid in lab experiments is its relatively simple synthesis method and high purity. It is also relatively stable and can be stored for long periods of time. However, one limitation is that it may not be suitable for all types of experiments, as its mechanism of action is not fully understood.
Future Directions
There are a number of future directions for research on 4-tert-butyl-N-(methoxymethoxy)benzamide3-methoxybenzoic acid. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's disease. Another area of interest is its anti-tumor and anti-viral properties, which may have applications in the development of new cancer treatments and antiviral drugs. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.
Synthesis Methods
The synthesis of 4-tert-butyl-N-(methoxymethoxy)benzamide3-methoxybenzoic acid involves the reaction of 4-amino-3-methoxybenzoic acid with tert-butyl chloroformate in the presence of a base such as triethylamine. The resulting product is then treated with methanol to produce 4-tert-butyl-N-(methoxymethoxy)benzamide3-methoxybenzoic acid. The synthesis method is relatively simple and yields high purity products.
Scientific Research Applications
4-tert-butyl-N-(methoxymethoxy)benzamide3-methoxybenzoic acid has been extensively studied for its potential applications in the development of new drugs and pharmaceuticals. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
4-tert-butyl-N-(methoxymethoxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-13(2,3)11-7-5-10(6-8-11)12(15)14-17-9-16-4/h5-8H,9H2,1-4H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQMCHYBINXVSMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NOCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.